Cas no 180975-51-3 (tert-butyl cis-2,3,3a,4,6,6a-hexahydro-1H-pyrrolo[2,3-c]pyrrole-5-carboxylate)

• Product Name: tert-butyl cis-2,3,3a,4,6,6a-hexahydro-1H-pyrrolo[2,3-c]pyrrole-5-carboxylate
• CAS No: 180975-51-3
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• MDL: MFCD11045908
• CID: 113575
• PubChem ID: 16227750
• Update Time: 2025-09-22

tert-butyl cis-2,3,3a,4,6,6a-hexahydro-1H-pyrrolo[2,3-c]pyrrole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[3,4-b]pyrrole-5(1H)-carboxylicacid, hexahydro-, 1,1-dimethylethyl ester, (3aR,6aR)-rel-
• (CIS)-5-BOC-HEXAHYDRO-PYRROLO[3,4-B]PYRROLE
• 5-Boc-1H-Hexahydropyrrolo[3,4-b]pyrrole
• cis-tert-butyl hexahydropyrrolo[3,4-b]pyrrole-5(1H)-carboxylate
• 5-Boc-Hexahydro-pyrrolo[3,4-b]pyrrole
• cis-5-Boc-1H-Hexahydropyrrolo[3,4-b]pyrrole
• tert-butyl (3aS,6aS)-hexahydropyrrolo[3,4-b]pyrrole-5(1H)-carboxylate
• cis-Hexahydropyrrolo[3,4-b]pyrrole-5-carboxylic acid tert-butyl ester
• tert-Butyl cis-hexahydropyrrolo[3,4-b]pyrrole-5(1H)-carboxylate
• (3aS,6aS)-1-tert-butyl-octahydropyrrolo[2,3-c]pyrrole-5-carboxylate
• (3aS, 6aS)-Hexahydro-pyrrolo[3,4-b]pyrrole-5-carboxylic acid tert-butyl ester
• (3aS,6aS)-tert-butyl hexahydropyrrolo[3,4-b]pyrrole-5(1H)-carboxylate
• tert-butyl rac-(3aS,6aS)-hexahydropyrrolo[3,4-b]pyrrole-5(1H)-carboxylate
• (3AS,6aS)-tert-Butyl hexahydropyrrolo-[3,4-b]pyrrole-5(1H)-carboxylate
• NYGXZCRPVBPJTA-DTWKUNHWSA-N
• tert-butyl cis-2,3,3a,4,6,6a-hexahydro-1H-pyrrolo[2,3-c]pyrrole-5-carboxylate
• cis-Hexahydro-pyrrolo[3,4-b]pyrrole-5-carboxylic acid tert-butyl ester
• CHEMBL4584582
• CIS-TERT-BUTYLHEXAHYDROPYRROLO[3,4-B]PYRROLE-5(1H)-CARBOXYLATE
• A812574
• PYRROLO[3,4-B]PYRROLE-5(1H)-CARBOXYLIC ACID, HEXAHYDRO-, 1,1-DIMETHYLETHYL ESTER, (3AS,6AS)-
• CS-0021111
• tert-butyl (3aS,6aS)-hexahydro-1H-pyrrolo[3,4-b]pyrrole-5-carboxylate
• SCHEMBL1135376
• EN300-26877
• Pyrrolo[3,4-b]pyrrole-5(1H)-carboxylic acid, hexahydro-, 1,1-dimethylethyl ester, (3aR,6aR)-rel-
• MFCD09040441
• tert-butyl (3aS,6aS)-2,3,3a,4,6,6a-hexahydro-1H-pyrrolo[2,3-c]pyrrole-5-carboxylate
• (3 aS,6aS)-tert-butyl hexahydropyrrolo[3,4-b]pyrrole-5(1H)-carboxylate
• A874191
• tert-Butyl (3aS,6aS)-2,3,3a,4,6,6a-hexahydro-1H-pyrrolo[3,4-b]pyrrole-5-carboxylate
• rel-(3aS,6aS)-tert-Butyl hexahydropyrrolo[3,4-b]pyrrole-5(1H)-carboxylate
• 180975-51-3
• MFCD11045908
• AS-31810
• tert-Butyl (3aS,6aS)-hexahydropyrrolo[3,4-b]pyrrole-5(1H)-carboxylate, AldrichCPR
• EN300-248736
• tert-butyl (3aS,6aS)-octahydropyrrolo[3,4-b]pyrrole-5-carboxylate
• AKOS010366952
• AM803396
• 370882-55-6
• rac-tert-butyl (3aR,6aR)-octahydropyrrolo[3,4-b]pyrrole-5-carboxylate
• tert-butyl (3aS,6aS)hexahydropyrrolo[3,4-b]pyrrole-5(1H)-carboxylate
• cis-5-Boc-1H-Hexahydropyrrolo[3 pound not4-b]pyrrole
• AC-31870
• DB-352734
• rac-tert-butyl (3aR,6aR)-octahydropyrrolo(3,4-b)pyrrole-5-carboxylate
• FHA97551
• 820-623-9

• MDL： MFCD11045908
• Inchi： 1S/C11H20N2O2/c1-11(2,3)15-10(14)13-6-8-4-5-12-9(8)7-13/h8-9,12H,4-7H2,1-3H3/t8-,9+/m0/s1
• InChI Key： NYGXZCRPVBPJTA-DTWKUNHWSA-N
• SMILES： O(C(C)(C)C)C(N1C[C@@H]2[C@@H](CCN2)C1)=O

Computed Properties

• Exact Mass: 212.15200
• Monoisotopic Mass: 212.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6
• XLogP3: 0.9

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.076
• Melting Point: No data available
• Boiling Point: 295.397 °C at 760 mmHg
• Flash Point: 132.451℃
• Refractive Index: 1.494
• PSA: 41.57000
• LogP: 1.48190
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

tert-butyl cis-2,3,3a,4,6,6a-hexahydro-1H-pyrrolo[2,3-c]pyrrole-5-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302 (100%) H315 (100%) H319 (100%)
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H302 (100%) H315 (100%) H319 (100%)
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)